Cas no 1818341-66-0 (Methyl 1-cyclopropyl-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 1-cyclopropyl-1H-pyrazole-4-carboxylate
• CAS No: 1818341-66-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4708373
• PubChem ID: 118435410
• Update Time: 2024-11-08

Methyl 1-cyclopropyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-385830
• MFCD32265730
• SCHEMBL17162236
• 1818341-66-0
• METHYL 1-CYCLOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
• E88026
• Methyl 1-cyclopropyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H10N2O2/c1-12-8(11)6-4-9-10(5-6)7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key： QCEXMDITYQRSQD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.1Ų